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Compound of Interest

Compound Name: 7-Hydroxy Quetiapine-d8

Cat. No.: B563336

Technical Guide: 7-Hydroxy Quetiapine-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Hydroxy Quetiapine-d8, a
deuterated internal standard for the pharmacologically active metabolite of Quetiapine. The
information compiled herein is intended to support research, analytical method development,
and drug metabolism studies.

Physicochemical and Analytical Data

While a specific Certificate of Analysis for a single batch of 7-Hydroxy Quetiapine-d8 is not
publicly available, the following tables summarize typical data points and analytical
methodologies reported in the scientific literature for the analysis of 7-Hydroxy Quetiapine. This
information is crucial for the utilization of its deuterated analogue as an internal standard.

Table 1: Quantitative Data from Analytical Methods for 7-Hydroxy Quetiapine
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Parameter Method Matrix Value
Linearity Range HPLC Rat Plasma 0.086-171 pg/mL[1][2]
Limit of Quantification
HPLC Rat Plasma 0.086 pg/mL[1]
(LLOQ)
Limit of Detection
UPLC-MS/MS Rat Plasma 0.01 ng/mL[3]
(LOD)
Limit of Detection Rat Cerebrospinal
UPLC-MS/MS ] 0.01 ng/mL[3]
(LOD) Fluid
Capillar
Limit of Detection priary .
Electrophoresis Human Plasma 1.00 ng/mL][4]
(LOD)
(FESS)
Mass Fragments _ _
GC-MS (EI) Biological Samples m/z 314, 298, 327[5]

(silylated)

Table 2: General Properties of Quetiapine

Property Value

Protein Binding ~83%][6][7][8]

Terminal Half-life ~6-7 hours[6][7][9]

Primary Route of Elimination Hepatic Metabolism[6][7]

Excretion ~73% in urine, ~20-21% in feces[6][7][8]

Metabolic Pathway of Quetiapine

Quetiapine is extensively metabolized in the liver, primarily by the cytochrome P450 (CYP)
enzyme system. The formation of 7-Hydroxy Quetiapine is a key metabolic step.

The major metabolic pathway for Quetiapine is sulfoxidation, and CYP3A4 is the primary
enzyme responsible for its overall metabolism.[10] CYP3A4 is also involved in the N-
dealkylation of Quetiapine to form Norquetiapine (N-desalkylquetiapine).[8][10] The 7-
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hydroxylation of Quetiapine is primarily catalyzed by CYP2D6.[6][8] Norguetiapine can also be
hydroxylated to form 7-hydroxy-N-desalkylquetiapine.[6][8]

CYP3A4 CYP3A4 CYP2D6
L . Norquetiapine _—
Quetiapine Sulfoxide 9 pine. 7-Hydroxy Quetiapine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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